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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and practical guidance for utilizing
nisin-controlled gene expression (NICE) systems, primarily in Lactococcus lactis and other
Gram-positive bacteria. This powerful and tightly regulated system is a valuable tool for
recombinant protein production, metabolic engineering, and functional gene analysis.

Introduction

The Nisin-Controlled Gene Expression (NICE) system is one of the most widely used and
effective inducible systems for Gram-positive bacteria.[1][2] It leverages the natural
autoregulatory mechanism of nisin biosynthesis in Lactococcus lactis.[3][4][5] The system's key
advantages include its tight regulation, with virtually no basal expression in the uninduced
state, and a broad dynamic range of induction, which can be over 1,000-fold.[6][7][8] The
inducer, nisin, is a food-grade antimicrobial peptide, making this system particularly suitable for
applications in the food and pharmaceutical industries.[6][9]

The core of the NICE system consists of two main components: the regulatory genes nisR and
nisK, and the nisin-inducible promoter, PnisA.[3][5][6] NisK is a membrane-bound histidine
kinase that acts as a sensor for extracellular nisin.[3][5] Upon binding nisin, NisK
autophosphorylates and subsequently transfers the phosphate group to the response regulator,
NisR.[3][5] Phosphorylated NisR then activates transcription from the PnisA promoter, leading
to the expression of the downstream gene of interest.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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